Cas no 1122047-98-6 (cis-Clopidogrel-MP Derivative)

• Product Name: cis-Clopidogrel-MP Derivative
• CAS No: 1122047-98-6
• MF: C₂₅H₂₆ClNO₆S
• MW: 504.00
• CID: 2853494
• PubChem ID: 122377897
• Update Time: 2025-10-28

cis-Clopidogrel-MP Derivative Chemical and Physical Properties

Names and Identifiers

• Clopidogrel-MP-AM
• cis-Clopidogrel-MP Derivative
• 1122047-98-6
• CS-0131993
• AKOS040756480
• (2Z)-2-[1-[(1S)-1-(2-chlorophenyl)-2-methoxy-2-oxoethyl]-4-[2-(3-methoxyphenyl)-2-oxoethyl]sulfanylpiperidin-3-ylidene]acetic acid
• DA-72236
• ARD181990
• cis-Clopidogrel-MP Derivative (Pair of Enantiomers)
• HY-133781

• Inchi： 1S/C25H26ClNO6S/c1-32-18-7-5-6-16(12-18)21(28)15-34-22-10-11-27(14-17(22)13-23(29)30)24(25(31)33-2)19-8-3-4-9-20(19)26/h3-9,12-13,22,24H,10-11,14-15H2,1-2H3,(H,29,30)/b17-13-/t22?,24-/m0/s1
• InChI Key： FNCOEMFSIDGTAR-NDGGNATBSA-N
• SMILES： C(=O)(CSC1CCN([C@@H](C2=C(C=CC=C2)Cl)C(OC)=O)C/C/1=C/C(O)=O)C1C=CC=C(OC)C=1

Computed Properties

• Exact Mass: 503.1169364g/mol
• Monoisotopic Mass: 503.1169364g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 34
• Rotatable Bond Count: 10
• Complexity: 762
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 118Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on cis-Clopidogrel-MP Derivative

Recent Advances in the Study of cis-Clopidogrel-MP Derivative (CAS: 1122047-98-6): A Comprehensive Research Brief

The cis-Clopidogrel-MP Derivative (CAS: 1122047-98-6) has recently emerged as a compound of significant interest in the field of chemical biology and pharmaceutical research. This derivative, structurally related to the well-known antiplatelet drug clopidogrel, has shown promising potential in various therapeutic applications, particularly in cardiovascular diseases and thrombosis management. Recent studies have focused on elucidating its pharmacological properties, metabolic pathways, and potential clinical applications, making it a subject of intense scientific scrutiny.

One of the key areas of research has been the compound's mechanism of action. Unlike clopidogrel, which requires metabolic activation to exert its antiplatelet effects, the cis-Clopidogrel-MP Derivative appears to exhibit direct activity, potentially offering a more predictable pharmacokinetic profile. Recent in vitro and in vivo studies have demonstrated its ability to inhibit platelet aggregation through selective binding to the P2Y12 receptor, a critical target in antiplatelet therapy. These findings suggest that this derivative could address some of the limitations associated with clopidogrel, such as variable patient response and delayed onset of action.

Another significant development in the study of cis-Clopidogrel-MP Derivative has been the exploration of its metabolic stability. Researchers have employed advanced analytical techniques, including LC-MS/MS and NMR spectroscopy, to characterize its metabolic pathways. These studies have revealed that the compound demonstrates improved metabolic stability compared to its parent molecule, potentially reducing the risk of drug-drug interactions and enhancing its therapeutic window. Such properties make it an attractive candidate for further drug development.

Recent preclinical evaluations have also shed light on the compound's safety profile. Toxicology studies conducted in animal models have indicated favorable results, with no significant adverse effects observed at therapeutic doses. Moreover, pharmacokinetic analyses have shown that the cis-Clopidogrel-MP Derivative achieves adequate plasma concentrations with oral administration, suggesting good bioavailability. These findings support the potential for clinical translation and warrant further investigation in human trials.

In addition to its primary application in antiplatelet therapy, researchers have begun exploring other potential uses for the cis-Clopidogrel-MP Derivative. Preliminary studies suggest that it may have applications in inflammatory conditions and certain types of cancer, owing to its modulation of purinergic signaling pathways. While these findings are still in the early stages, they highlight the compound's versatility and the need for continued research into its broader therapeutic potential.

The synthesis and scale-up of cis-Clopidogrel-MP Derivative have also seen significant advancements. Recent publications have described optimized synthetic routes that improve yield and purity while reducing production costs. These developments are crucial for facilitating larger-scale preclinical and clinical studies, as well as for potential commercialization. Furthermore, novel formulation strategies, including nanoparticle-based delivery systems, are being investigated to enhance the compound's therapeutic efficacy and patient compliance.

In conclusion, the cis-Clopidogrel-MP Derivative (CAS: 1122047-98-6) represents a promising advancement in the field of antiplatelet therapy and beyond. Its unique pharmacological properties, improved metabolic profile, and potential for diverse therapeutic applications make it a compound of considerable interest to the pharmaceutical industry. As research progresses, further insights into its clinical potential and mechanisms of action are expected to emerge, potentially paving the way for new treatment options in cardiovascular and other diseases.